Methyl 3-(3,4-dimethoxybenzamido)benzo[b]thiophene-2-carboxylate
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Overview
Description
“Methyl 3-(3,4-dimethoxybenzamido)benzo[b]thiophene-2-carboxylate” is a compound that belongs to the class of thiophene derivatives . Thiophene derivatives are essential heterocyclic compounds that show a variety of properties and applications. They are utilized in industrial chemistry and material science as corrosion inhibitors . They also play a vital role in the advancement of organic semiconductors .
Molecular Structure Analysis
Thiophene is a five-membered heterocycle that contains one sulfur as a heteroatom with the formula C4H4S . The specific molecular structure of “Methyl 3-(3,4-dimethoxybenzamido)benzo[b]thiophene-2-carboxylate” was not found in the search results.Scientific Research Applications
- Anticancer Properties : Researchers explore derivatives of this compound for their potential as anticancer agents. By modifying the structure, they aim to enhance efficacy and reduce side effects .
- Anti-Inflammatory Activity : The thiophene ring system has anti-inflammatory properties, making it relevant for drug discovery .
- Antimicrobial Effects : Investigations focus on its ability to combat microbial infections .
- Organic Light-Emitting Diodes (OLEDs) : Thiophene derivatives contribute to the development of efficient OLEDs, which find applications in displays and lighting technology .
- Organic Field-Effect Transistors (OFETs) : These compounds play a role in creating OFETs, essential for flexible electronics and sensors .
- Corrosion Inhibitors : Thiophene derivatives are used in industrial chemistry to protect metals from corrosion .
- Antihypertensive Properties : Some thiophene-containing compounds exhibit antihypertensive effects .
- Anti-Atherosclerotic Activity : Researchers investigate their potential in preventing atherosclerosis .
- Condensation Reactions : Gewald, Paal–Knorr, Fiesselmann, and Hinsberg syntheses are common methods to prepare thiophene derivatives. These reactions allow access to diverse structures for further exploration .
- Researchers design and synthesize benzo[b]thiophene-diaryl urea derivatives for their potential anticancer effects. In vitro studies assess their antiproliferative activities against specific cancer cell lines .
Medicinal Chemistry and Drug Development
Organic Electronics and Semiconductors
Material Science and Corrosion Inhibition
Pharmacology and Therapeutics
Synthetic Chemistry
Biological Evaluation
Mechanism of Action
Target of Action
It’s worth noting that thiophene derivatives have been shown to exhibit a variety of pharmacological properties such as anticancer , anti-inflammatory , antimicrobial , antihypertensive , and anti-atherosclerotic properties .
Mode of Action
It is known that thiophene derivatives can interact with a variety of enzymes and receptors in the biological systems .
Biochemical Pathways
Thiophene derivatives are known to play a vital role in medicinal chemistry to improve advanced compounds with a variety of biological effects .
Result of Action
It is known that thiophene derivatives have shown potential anticancer effects .
properties
IUPAC Name |
methyl 3-[(3,4-dimethoxybenzoyl)amino]-1-benzothiophene-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17NO5S/c1-23-13-9-8-11(10-14(13)24-2)18(21)20-16-12-6-4-5-7-15(12)26-17(16)19(22)25-3/h4-10H,1-3H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BZLICHQCEGHICY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)NC2=C(SC3=CC=CC=C32)C(=O)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17NO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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